Cas no 2166745-22-6 ((2,4,6-trimethylpiperidin-3-yl)methanamine)
(2,4,6-trimethylpiperidin-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (2,4,6-trimethylpiperidin-3-yl)methanamine
- 2166745-22-6
- EN300-1476946
-
- Inchi: 1S/C9H20N2/c1-6-4-7(2)11-8(3)9(6)5-10/h6-9,11H,4-5,10H2,1-3H3
- InChI Key: OVDXUGRFSFMOOT-UHFFFAOYSA-N
- SMILES: N1C(C)CC(C)C(CN)C1C
Computed Properties
- Exact Mass: 156.162648646g/mol
- Monoisotopic Mass: 156.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38Ų
(2,4,6-trimethylpiperidin-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476946-1.0g |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1476946-50mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 50mg |
$1032.0 | 2023-09-29 | ||
| Enamine | EN300-1476946-100mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 100mg |
$1081.0 | 2023-09-29 | ||
| Enamine | EN300-1476946-250mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 250mg |
$1131.0 | 2023-09-29 | ||
| Enamine | EN300-1476946-500mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 500mg |
$1180.0 | 2023-09-29 | ||
| Enamine | EN300-1476946-1000mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 1000mg |
$1229.0 | 2023-09-29 | ||
| Enamine | EN300-1476946-2500mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 2500mg |
$2408.0 | 2023-09-29 | ||
| Enamine | EN300-1476946-5000mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 5000mg |
$3562.0 | 2023-09-29 | ||
| Enamine | EN300-1476946-10000mg |
(2,4,6-trimethylpiperidin-3-yl)methanamine |
2166745-22-6 | 10000mg |
$5283.0 | 2023-09-29 |
(2,4,6-trimethylpiperidin-3-yl)methanamine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (2,4,6-trimethylpiperidin-3-yl)methanamine
Chemical Profile of (2,4,6-trimethylpiperidin-3-yl)methanamine (CAS No. 2166745-22-6)
The compound (2,4,6-trimethylpiperidin-3-yl)methanamine, identified by the CAS number 2166745-22-6, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biochemical research. This piperidine derivative exhibits a unique structural framework characterized by a central piperidine ring substituted with three methyl groups at the 2-, 4-, and 6-positions, alongside an amine functional group at the 3-position. Such structural features contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological assays.
In recent years, the exploration of piperidine-based compounds has gained considerable attention due to their diverse pharmacological activities. The presence of multiple methyl groups enhances the lipophilicity of the molecule, which is often a critical factor in drug design for improving membrane permeability and bioavailability. Furthermore, the amine group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties. The compound’s stability under various reaction conditions also makes it a suitable building block for multi-step synthetic pathways.
Current research in medicinal chemistry has highlighted the importance of piperidine derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that modifications at the piperidine ring can influence binding affinity to biological targets, such as enzymes and receptors. The specific arrangement of substituents in (2,4,6-trimethylpiperidin-3-yl)methanamine may contribute to its ability to interact with certain proteins or enzymes, making it a promising candidate for drug discovery programs targeting neurological disorders or inflammatory conditions. Preliminary computational studies suggest that this compound could exhibit favorable pharmacokinetic profiles due to its optimized balance between hydrophobicity and polarizability.
The synthesis of (2,4,6-trimethylpiperidin-3-yl)methanamine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions on a halogenated piperidine precursor followed by protection-deprotection strategies to isolate the desired amine functionality. Advances in catalytic systems have enabled more efficient and environmentally benign routes to this compound, reducing reliance on hazardous reagents and minimizing waste generation. These improvements align with the growing emphasis on green chemistry principles in industrial-scale production.
Beyond its pharmaceutical applications, this compound has shown potential in material science and agrochemical research. Its structural motifs are reminiscent of molecules that exhibit interesting electronic properties when incorporated into organic semiconductors or as precursors for polymer materials. Additionally, derivative compounds based on this scaffold may serve as novel agrochemicals by targeting specific enzymatic pathways in pests while maintaining low toxicity to non-target organisms. Such applications underscore the versatility of piperidine derivatives in addressing challenges across multiple scientific domains.
In terms of analytical characterization, (2,4,6-trimethylpiperidin-3-yl)methanamine can be comprehensively analyzed using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Proton NMR spectra reveal distinct chemical shifts corresponding to the methyl groups and the amine proton, providing clear evidence of its molecular structure. Carbon NMR further confirms the connectivity between these substituents and the piperidine ring carbon atoms. High-resolution mass spectrometry confirms the molecular weight with high precision, verifying the absence of impurities or structural isomers.
The compound’s solubility profile is another critical consideration for its practical applications. While it may exhibit limited solubility in water due to its predominantly hydrophobic nature, it dissolves readily in common organic solvents such as dichloromethane, tetrahydrofuran (THF), and acetonitrile. This solubility behavior facilitates its use in solution-phase reactions and purification processes via techniques like column chromatography or recrystallization from appropriate solvents. Such characteristics make it adaptable for both laboratory-scale synthesis and potential industrial-scale manufacturing processes.
Future directions in research involving (2,4,6-trimethylpiperidin-3-yl)methanamine may explore its role as a chiral building block or a precursor for enantiomerically pure compounds with enhanced biological activity. The development of asymmetric catalytic methods could enable selective functionalization at specific positions on the piperidine ring without racemization issues. Additionally, investigating its interactions with metal ions or other small molecules might uncover novel coordination complexes with applications in catalysis or material science.
Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible benefits for society. By leveraging computational modeling alongside experimental validation techniques such as X-ray crystallography or surface plasmon resonance (SPR) binding assays, researchers can accelerate the discovery pipeline for new drug candidates derived from this scaffold. Furthermore; regulatory considerations must be addressed to ensure safe handling; storage; transportation; and disposal practices align with global standards while promoting sustainable chemical practices throughout drug development cycles.
2166745-22-6 ((2,4,6-trimethylpiperidin-3-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)